Cas no 30121-03-0 (1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-)

1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- structure
30121-03-0 structure
Product name:1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
CAS No:30121-03-0
MF:C21H29NO
MW:311.46106
CID:307222
PubChem ID:207498

1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthaleneacetaldehyde,a-[2-(diethylamino)ethyl]-a-(1-methylethyl)-
    • 2-[2-(diethylamino)ethyl]-3-methyl-2-naphthalen-1-ylbutanal
    • alpha-(2-(Diethylamino)ethyl)-alpha-isopropyl-1-naphthaleneacetaldehyde
    • 2-[2-(DIETHYLAMINO)ETHYL]-3-METHYL-2-(NAPHTHALEN-1-YL)BUTANAL
    • 1-Naphthaleneacetaldehyde, alpha-(2-(diethylamino)ethyl)-alpha-isopropyl-
    • DTXSID40952539
    • 30121-03-0
    • BRN 2148824
    • Inchi: InChI=1S/C21H29NO/c1-5-22(6-2)15-14-21(16-23,17(3)4)20-13-9-11-18-10-7-8-12-19(18)20/h7-13,16-17H,5-6,14-15H2,1-4H3
    • InChI Key: JWEUZDWBSXAJKG-UHFFFAOYSA-N
    • SMILES: CCN(CCC(C1=CC=CC2=CC=CC=C12)(C=O)C(C)C)CC

Computed Properties

  • Exact Mass: 311.22507
  • Monoisotopic Mass: 311.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.002
  • Boiling Point: 442.1°Cat760mmHg
  • Flash Point: 155.9°C
  • Refractive Index: 1.548
  • PSA: 20.31

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